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For Researchers, Scientists, and Drug Development Professionals

Introduction
Decanal (C₁₀H₂₀O), a saturated fatty aldehyde also known as caprinaldehyde or aldehyde C-

10, is a naturally occurring organic compound found in various essential oils, most notably

citrus peels.[1] Its distinct waxy, sweet, and citrus-like aroma has led to its widespread use in

the fragrance and flavor industries.[2][3] Beyond its sensory characteristics, decanal exhibits

significant biological activities, including antimicrobial properties, making it a molecule of

interest for research in drug development and food preservation.[4][5] This technical guide

provides a comprehensive overview of the core chemical and physical properties of decanal,
detailed experimental protocols for their determination, and an exploration of its biological

signaling pathways.

Chemical and Physical Properties
The physicochemical properties of decanal are summarized in the tables below, providing a

consolidated reference for laboratory and research applications.

Table 1: General and Physical Properties of Decanal
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Property Value Reference

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid
[2][6]

Odor
Strong, waxy, fatty, with citrus

notes
[3][6]

Density 0.824 - 0.832 g/mL at 25°C [2]

Boiling Point 207-209 °C at 760 mmHg [6][7]

Melting Point -5 to 7 °C [1][7]

Flash Point 82 - 85 °C [6][7]

Refractive Index (n²⁰/D) 1.427 - 1.434 [2][6]

Vapor Pressure ~0.15 - 0.207 mmHg at 25°C [2][6]

Vapor Density >1 (Air = 1) [2][6]

Table 2: Solubility of Decanal
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Solvent Solubility Reference

Water
Insoluble (43.52 mg/L at 25°C

est.)
[2][6]

Ethanol Soluble [2][6]

Ether Readily Soluble [1]

Hexane Readily Soluble [1]

Chloroform Sparingly Soluble [6]

Acetonitrile Slightly Soluble [6]

Methanol Slightly Soluble [6]

Glycerin Insoluble [2]

Propylene Glycol Soluble [2]

Fixed Oils Soluble [2]

Table 3: Spectroscopic Data of Decanal
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Spectroscopy Key Peaks and Shifts Reference

¹H NMR (CDCl₃)

δ ~9.76 (t, 1H, -CHO), ~2.42

(td, 2H, -CH₂CHO), ~1.63 (m,

2H), ~1.27 (m, 12H), ~0.88 (t,

3H, -CH₃)

[8]

¹³C NMR (CDCl₃)

δ ~202.8 (-CHO), ~43.9,

~31.9, ~29.4, ~29.3, ~29.2,

~24.2, ~22.7, ~22.1, ~14.1

[9]

Mass Spectrometry (EI)

Molecular Ion [M]⁺ at m/z 156.

Key fragments at m/z 41, 43,

44, 55, 57, 70, 82.

[10][11]

Infrared (IR) Spectroscopy

~2925 cm⁻¹ (C-H stretch),

~2855 cm⁻¹ (C-H stretch),

~2715 cm⁻¹ (aldehyde C-H

stretch), ~1730 cm⁻¹ (C=O

stretch)

[4][10]

Experimental Protocols
Accurate determination of decanal's properties is crucial for its application in research and

development. The following are detailed methodologies for key experiments.

Determination of Density
The density of decanal can be determined using a digital density meter according to ASTM

D4052 or ASTM D7777.[1][12][13]

Principle: An oscillating U-tube is filled with the liquid sample. The change in the oscillation

frequency of the U-tube is directly related to the density of the liquid.[1]

Apparatus: A digital density meter equipped with a thermostatically controlled cell and an

oscillating U-tube.

Procedure:
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Calibrate the instrument with dry air and distilled water at the desired temperature (e.g.,

25°C).

Inject a small, bubble-free aliquot of decanal into the U-tube.

Allow the temperature to equilibrate.

Record the stable density reading from the instrument.

Notes: Ensure the sample is free of air bubbles as they will significantly affect the accuracy

of the measurement.[13]

Determination of Boiling Point
The boiling point of decanal can be determined using the OECD 103 guideline, which includes

methods like ebulliometry, dynamic vapor pressure, and distillation.[5] A common laboratory

method is the Thiele tube method.[14]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. In the Thiele tube method, this is observed

when a continuous stream of bubbles emerges from a capillary tube submerged in the

heated liquid and then ceases upon cooling.[14]

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), and

a heat source.

Procedure:

Attach a small test tube containing 1-2 mL of decanal and an inverted capillary tube to a

thermometer.

Place the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).

Heat the side arm of the Thiele tube gently.

Observe the capillary tube. A rapid and continuous stream of bubbles will emerge as the

liquid boils.
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Remove the heat and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is the boiling point.

Record the atmospheric pressure.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of decanal in a deuterated solvent (e.g.,

CDCl₃).

¹H NMR: The spectrum will show a characteristic triplet for the aldehydic proton around

9.76 ppm. The protons on the carbon alpha to the carbonyl group will appear as a triplet of

doublets around 2.42 ppm. The remaining methylene protons will be in the 1.2-1.7 ppm

region, and the terminal methyl group will be a triplet around 0.88 ppm.[8]

¹³C NMR: The carbonyl carbon will have a chemical shift around 202.8 ppm. The other

carbon signals will appear in the aliphatic region.[9]

Mass Spectrometry (MS):

Technique: Typically performed using Gas Chromatography-Mass Spectrometry (GC-MS)

with electron ionization (EI).

Fragmentation: The molecular ion peak is observed at m/z 156. Common fragmentation

patterns for aldehydes include the loss of the alkyl chain and McLafferty rearrangement,

leading to characteristic fragment ions.

Infrared (IR) Spectroscopy:

Sample Preparation: Can be run neat as a thin film between salt plates (NaCl or KBr).

Key Absorptions: A strong, sharp peak around 1730 cm⁻¹ corresponds to the C=O

stretching of the aldehyde. Two weaker bands around 2715 cm⁻¹ and 2815 cm⁻¹ are
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characteristic of the C-H stretching of the aldehyde group. Strong bands for aliphatic C-H

stretching will be observed just below 3000 cm⁻¹.[10]

Biological Signaling Pathways and Mechanism of
Action
Decanal exhibits notable antifungal and antibacterial properties, primarily attributed to its ability

to disrupt microbial cell membranes.

Antifungal and Antibacterial Mechanism
The primary mode of action of decanal against fungi and bacteria involves the disruption of the

cell membrane's integrity.[1][5] This lipophilic molecule is thought to intercalate into the lipid

bilayer, increasing its permeability. This leads to the leakage of essential intracellular

components such as ions, ATP, and nucleic acids, ultimately resulting in cell death.[1][5]

Decanal Fungal/Bacterial
Cell Membrane

Interacts with Membrane Disruption &
Increased Permeability

Leads to Leakage of Intracellular
Components (Ions, ATP, etc.) Cell Death

Click to download full resolution via product page

Caption: Generalized mechanism of decanal's antimicrobial action.

While the primary mechanism is membrane disruption, some studies suggest that decanal may

also interfere with specific cellular processes. For instance, in bacteria, there is evidence that

certain aldehydes can interfere with quorum sensing, a cell-to-cell communication system that

regulates virulence factor expression and biofilm formation.[10] In fungi, disruption of the cell

membrane can secondarily affect the function of membrane-bound enzymes, such as those

involved in cell wall synthesis and energy production.[6]
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Caption: Potential secondary targets of decanal in bacteria and fungi.

Conclusion
Decanal is a versatile molecule with well-characterized chemical and physical properties that

are valuable to researchers in various fields. Its biological activity, particularly its antimicrobial

effects, presents opportunities for the development of new therapeutic agents and

preservatives. A thorough understanding of its properties, guided by standardized experimental

protocols, is essential for harnessing its full potential in scientific and industrial applications.

Further research into the specific molecular interactions of decanal within microbial signaling

pathways will be crucial for the targeted design of novel antimicrobial strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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